Cas no 492443-67-1 (7-bromo-1,3-benzodioxol-4-amine)

• Product Name: 7-bromo-1,3-benzodioxol-4-amine
• CAS No: 492443-67-1
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 4004062
• PubChem ID: 17980520
• Update Time: 2025-05-20

7-bromo-1,3-benzodioxol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-amine, 7-bromo-
• 7-bromo-1,3-benzodioxol-4-amine
• DB-170119
• F95016
• 492443-67-1
• 7-bromo-2H-1,3-benzodioxol-4-amine
• SCHEMBL4498724
• 7-Bromobenzo[d][1,3]dioxol-4-amine

• Inchi： 1S/C7H6BrNO2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-2H,3,9H2
• InChI Key： QIQYMCPOXVMXHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1OCO2)N

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 7-bromo-1,3-benzodioxol-4-amine

Introduction to 7-Bromo-1,3-Benzodioxol-4-Amine (CAS No. 492443-67-1)

7-Bromo-1,3-benzodioxol-4-amine, also known by its CAS number 492443-67-1, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring and a bromine substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 7-bromo-1,3-benzodioxol-4-amine is defined by the presence of a 1,3-benzodioxole ring, which is a six-membered ring with two oxygen atoms at the 1 and 3 positions. The bromine atom at the 7-position adds further complexity and reactivity to the molecule, making it an attractive candidate for a wide range of chemical transformations. The amine group at the 4-position provides additional functional versatility, enabling the formation of various derivatives through substitution reactions.

In recent years, 7-bromo-1,3-benzodioxol-4-amine has gained considerable attention in the scientific community due to its potential in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of novel compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

A notable example is the synthesis of benzodioxole-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have been shown to exhibit high selectivity and potency, making them potential candidates for further clinical evaluation. The bromine substituent in 7-bromo-1,3-benzodioxol-4-amine plays a crucial role in modulating the biological activity of these derivatives, influencing their binding affinity and pharmacokinetic properties.

Beyond its applications in drug discovery, 7-bromo-1,3-benzodioxol-4-amine has also been explored for its use in organic synthesis. Its unique structure makes it an excellent starting material for the preparation of complex organic molecules with diverse functionalities. Researchers have utilized this compound to develop novel synthetic routes that are both efficient and environmentally friendly, contributing to the advancement of green chemistry practices.

The synthesis of 7-bromo-1,3-benzodioxol-4-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using palladium catalysts. Advances in catalytic methods have significantly improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale for industrial applications.

In addition to its synthetic utility, 7-bromo-1,3-benzodioxol-4-amine has been studied for its biological activity. Preclinical studies have demonstrated that this compound and its derivatives can modulate various biological pathways, including those involved in cell signaling and gene expression. These findings have opened up new avenues for exploring its potential as a therapeutic agent or as a tool for understanding complex biological processes.

The safety profile of 7-bromo-1,3-benzodioxol-4-amine is an important consideration in both research and industrial settings. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) and working in well-ventilated areas to prevent exposure.

In conclusion, 7-bromo-1,3-benzodioxol-4-amine (CAS No. 492443-67-1) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an invaluable intermediate for the synthesis of bioactive molecules and contribute to ongoing efforts in drug discovery and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.